4-Methoxy-alpha-toluenethiol
Overview
Description
4-Methoxy-α-toluenethiol is a chemical compound with the molecular formula C8H10OS . It is used as an internal standard in the quantitative determination of wine polyfunctional mercaptans at the level of nanogram per liter . Additionally, 4-methoxy-α-toluenethiol is used to synthesize many ω-mercapto amino acids with side-chain lengths ranging from 3–5 methylene units .
Molecular Structure Analysis
The molecular structure of 4-Methoxy-α-toluenethiol is represented by the formula C8H10OS . The IUPAC Standard InChI is InChI=1S/C8H10OS/c1-9-8-4-2-7(6-10)3-5-8/h2-5,10H,6H2,1H3 .Physical And Chemical Properties Analysis
4-Methoxy-α-toluenethiol is a clear, pale yellow liquid with a sulfurous burnt odor and a mild floral anise aroma . It has a molecular weight of 154.23 g/mol .Scientific Research Applications
Synthesis of ω-Mercapto Amino Acids
4-Methoxybenzyl mercaptan is used to synthesize many ω-mercapto amino acids with side-chain lengths ranging from 3-5 methylene units . These amino acids are important in biochemistry for their role in protein synthesis and structure.
Quantitative Determination of Wine Polyfunctional Mercaptans
This compound is used as an internal standard in the quantitative determination of wine polyfunctional mercaptans at the level of nanogram per liter . This application is crucial in the wine industry for quality control and flavor profile determination.
Safety and Hazards
When handling 4-Methoxy-α-toluenethiol, it is recommended to wash face, hands, and any exposed skin thoroughly. It is advised not to eat, drink, or smoke when using this product. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area. Wear respiratory protection and keep away from heat/sparks/open flames/hot surfaces .
Mechanism of Action
Target of Action
4-Methoxybenzyl mercaptan, also known as (4-Methoxyphenyl)methanethiol or 4-Methoxy-alpha-toluenethiol, is primarily used in the synthesis of ω-mercapto amino acids . These amino acids are the primary targets of this compound. Amino acids play a crucial role in various biological processes, including protein synthesis, cell signaling, and neurotransmission.
Mode of Action
The compound interacts with its targets (amino acids) through a process known as mercaptan synthesis . This process involves the addition of a sulfur atom to the amino acid molecule, resulting in the formation of a thiol group. The thiol group is highly reactive and can participate in various biochemical reactions, leading to changes in the structure and function of the target amino acids.
Biochemical Pathways
The primary biochemical pathway affected by 4-Methoxybenzyl mercaptan is the synthesis of ω-mercapto amino acids . These amino acids can further participate in various biochemical pathways, including protein synthesis and signal transduction. The downstream effects of these pathways can vary widely, depending on the specific amino acids and proteins involved.
Result of Action
The primary result of the action of 4-Methoxybenzyl mercaptan is the synthesis of ω-mercapto amino acids . These amino acids can then participate in various biochemical reactions, leading to changes at the molecular and cellular levels. For example, they can be incorporated into proteins, altering their structure and function. They can also participate in cell signaling processes, influencing cellular behavior and responses.
properties
IUPAC Name |
(4-methoxyphenyl)methanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10OS/c1-9-8-4-2-7(6-10)3-5-8/h2-5,10H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTDVPWWJRCOIIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80211617 |
Source
|
| Record name | 4-Methoxybenzenemethanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80211617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-alpha-toluenethiol | |
CAS RN |
6258-60-2 |
Source
|
| Record name | 4-Methoxy-α-toluenethiol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6258-60-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methoxy-alpha-toluenethiol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006258602 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Methoxybenzenemethanethiol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80211617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methoxy-α-toluenethiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.812 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4-METHOXY-ALPHA-TOLUENETHIOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9FTY888ZTV | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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